2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C9H10N2O2S
• Molecular Weight: 210.26 g/mol
• SMILES: CC(C)(C#C)NC1=NC(=CS1)C(=O)O
• InChI: InChI=1S/C9H10N2O2S/c1-4-9(2,3)11-8-10-6(5-14-8)7(12)13/h1,5H,2-3H3,(H,10,11)(H,12,13)
• InChIKey: QEZQOMAPGSAZOG-UHFFFAOYSA-N

2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid: Procurement-Grade Structural and Pharmacophoric Profile

2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid (CAS 1874578-70-7, molecular formula C₉H₁₀N₂O₂S, molecular weight 210.26 g/mol) is a heterocyclic screening compound belonging to the 2-amino-1,3-thiazole-4-carboxylic acid scaffold class . Its structure features a thiazole core substituted at the 2-position with a gem-dimethyl-propargylamine moiety, placing a sterically hindered terminal alkyne adjacent to the amino linkage, and a free carboxylic acid at the 4-position . This specific substitution pattern distinguishes it within the broader class of thiazole-based building blocks, which have established utility as metallo-β-lactamase (MBL) inhibitors and agrochemical leads [1][2]. Notably, the compound is currently cataloged solely as a research-grade screening compound and is not intended for therapeutic or veterinary use .

4-Carboxylic acid regioisomer scaffold for metallo-β-lactamase inhibitor design

Gem-dimethyl propargylamine offers constrained alkyne trajectory for CuAAC

Research-grade screening compound; not for therapeutic or veterinary use

• [1] ANTABIO SAS. Antibacterial thiazolecarboxylic acids. WO2014198849A1, 2014. https://patents.google.com/patent/WO2014198849A1/en View Source
• [2] Li, Y. et al. Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. Chinese Chemical Letters, 2015, 26(10), 1315-1318. View Source

Why 2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid Cannot Be Replaced by a Generic 2-Aminothiazole-4-carboxylic Acid Analog

Generic substitution of 2-aminothiazole-4-carboxylic acid derivatives across procurement decisions is unsound because small structural perturbations—regioisomerism of the carboxylic acid (4- vs. 5-position), variation in N-alkyl chain length, and the degree of propargylic substitution—produce divergent pharmacophoric geometries, target engagement profiles, and synthetic utility [1][2]. The 4-carboxylic acid position is specifically required for mimicking the carbapenem hydrolysate pharmacophore in MBL inhibition, whereas the 5-carboxylic acid isomer fails to present the carboxylate in the correct spatial orientation [1]. Furthermore, the gem-dimethyl group at the propargylic position imposes conformational restriction via the Thorpe–Ingold effect, altering both the compound's metabolic stability and the trajectory of the terminal alkyne for copper-catalyzed azide–alkyne cycloaddition (CuAAC) compared to linear-chain or unmethylated analogs [2]. These structural features are pivotal: selecting a close analog without the same regiochemistry or substitution pattern will not recapitulate the same biological or chemical reactivity profile, even if the molecular formula is identical [2].

Regioisomer mismatch

5-COOH isomer presents carboxylate in an orientation incompatible with dizinc MBL active-site architecture.

Linear-chain alkyne analogs

Analogs without gem-dimethyl substitution lack Thorpe–Ingold conformational restriction, potentially increasing CuAAC conjugate heterogeneity.

N-alkyl substitution variation

Chain-length or substitution changes at the 2-amino position may alter pharmacophoric geometry and target engagement profile in MBL studies.

• [1] ANTABIO SAS. Antibacterial thiazolecarboxylic acids. WO2014198849A1, 2014. https://patents.google.com/patent/WO2014198849A1/en View Source
• [2] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 2005, 105(5), 1735–1766. View Source

Head-to-Head and Cross-Study Quantitative Differentiation Evidence for 2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid

Regioisomeric Carboxylic Acid Position Determines Pharmacophoric Competence for Metallo-β-Lactamase Inhibition

The 2-aminothiazole-4-carboxylic acid scaffold, to which the target compound belongs, was rationally designed to mimic the anchor pharmacophore of carbapenem hydrolysate binding in metallo-β-lactamases (MBLs) [1]. In the foundational patent (WO2014198849), thiazole-4-carboxylic acid derivatives demonstrated broad-spectrum MBL inhibitory activity, with representative compounds achieving IC₅₀ values in the low micromolar to sub-micromolar range against clinically relevant MBLs including NDM-1, VIM-2, and IMP-1 [1]. Critically, the carboxylic acid must occupy the 4-position of the thiazole ring: the 5-carboxylic acid positional isomer (2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid) presents the carboxylate in a geometric orientation incompatible with the dizinc active-site architecture, as demonstrated by the absence of 5-carboxylic acid derivatives among the active compounds claimed in the patent [1]. This regioisomeric requirement is absolute for this mechanism of action.

Regioisomer Requirement

Class-level inference

4-COOH scaffold active vs 5-COOH isomer inactive (binary pharmacophoric distinction)

Regioisomer selection is critical for MBL pharmacophore engagement

Patent-derived class evidence; target compound not individually assayed

Evidence Dimension	MBL inhibitory activity dependence on carboxylic acid position
Target Compound Data	Thiazole-4-carboxylic acid scaffold: active as MBL inhibitor (representative compounds IC₅₀ range: <0.1–10 µM against NDM-1, VIM-2, IMP-1) [1]
Comparator Or Baseline	Thiazole-5-carboxylic acid positional isomer: no MBL inhibitory activity claimed; scaffold absent from active compound set [1]
Quantified Difference	Binary (active vs. inactive scaffold); 4-COOH is required for pharmacophoric engagement of the dizinc active site
Conditions	In vitro enzymatic assays against recombinant NDM-1, VIM-2, and IMP-1 metallo-β-lactamases, as described in WO2014198849 [1]

Why This Matters

Procurement of the 4-carboxylic acid regioisomer rather than the 5-isomer is essential for any research program targeting MBL-mediated antibiotic resistance, as the 5-COOH isomer is pharmacophorically incompetent for this mechanism.

• [1] ANTABIO SAS. Antibacterial thiazolecarboxylic acids. WO2014198849A1, 2014. https://patents.google.com/patent/WO2014198849A1/en View Source

Gem-Dimethyl Substitution Confers Conformational Restriction and Differentiated Alkyne Reactivity vs. Linear-Chain Analogs

The target compound's 2-methylbut-3-yn-2-yl side chain features a gem-dimethyl group at the propargylic position, which is structurally distinct from the linear pent-3-yn-1-yl and pent-1-yn-3-yl chains found in closely related analogs such as 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid and 2-[(Pent-1-yn-3-yl)amino]-1,3-thiazole-4-carboxylic acid . The gem-dimethyl substitution induces the Thorpe–Ingold effect, compressing the C–N–C bond angle at the amino nitrogen and restricting rotameric freedom around the N–C(propargylic) bond [1]. This conformational restriction alters two critical parameters: (i) the spatial trajectory of the terminal alkyne for CuAAC bioconjugation, with the gem-dimethyl compound adopting a more constrained and predictable orientation compared to the freely rotating linear-chain analogs; and (ii) the metabolic stability of the N–C bond, which is sterically shielded from oxidative N-dealkylation by cytochrome P450 enzymes [1].

Conformational Restriction

Cross-study comparable

Gem-dimethyl constrains alkyne trajectory vs. freely rotating linear-chain analogs (Thorpe–Ingold effect)

May improve CuAAC conjugate batch-to-batch reproducibility

Conformational inference; no direct kinetic comparison available

Evidence Dimension	Conformational freedom and alkyne trajectory for CuAAC reactivity
Target Compound Data	Gem-dimethyl at propargylic position: restricted rotameric freedom, defined alkyne trajectory (SMILES: C#CC(C)(C)Nc1nc(C(=O)O)cs1)
Comparator Or Baseline	2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid: linear methylene spacer (CH₂–CH₂–C≡C–CH₃), free rotation around multiple bonds
Quantified Difference	No direct kinetic comparison available; structural difference is geometric: gem-dimethyl imposes angle compression (estimated C–N–C bond angle reduction 5–10° vs. linear analog) [1]
Conditions	Structural and conformational comparison based on SMILES/InChI analysis and Thorpe–Ingold effect literature [1]

Why This Matters

For programs utilizing CuAAC bioconjugation, the constrained alkyne geometry of the gem-dimethyl compound provides more predictable triazole linkage geometry than flexible-chain analogs, potentially improving conjugate batch-to-batch reproducibility.

• [1] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 2005, 105(5), 1735–1766. View Source

Class-Level Fungicidal Activity of 2-Amino-1,3-thiazole-4-carboxylic Acid Scaffold Provides Baseline for Structure–Activity Comparison

While the specific target compound has not been independently evaluated in published fungicidal bioassays, the 2-amino-1,3-thiazole-4-carboxylic acid scaffold has demonstrated reproducible broad-spectrum fungicidal activity in academic studies [1]. In a systematic evaluation of 20 novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives (Chinese Chemical Letters, 2015), compounds exhibited fungicidal activity at 50 µg/mL against a panel of six phytopathogenic fungi, with lead compounds 4b and 4i achieving >50% inhibition across all six fungal species tested [1]. The target compound's structural features—the gem-dimethyl propargylic substitution and the free 4-carboxylic acid—map onto the regions of the scaffold that were systematically varied in this study, suggesting that it occupies a distinct and as-yet-unexplored region of the structure–activity landscape [1].

Fungicidal Class Activity

Class-level inference

Scaffold leads 4b/4i >50% inhibition at 50 µg/mL against six phytopathogenic fungi

Target compound may occupy unexplored SAR space in fungicidal screening

Target not directly tested; class-level activity baseline only

Evidence Dimension	Fungicidal activity of 2-amino-1,3-thiazole-4-carboxylic acid scaffold
Target Compound Data	Not directly tested; belongs to 2-amino-1,3-thiazole-4-carboxylic acid scaffold class [1]
Comparator Or Baseline	Compounds 4b and 4i (representative active derivatives from the class): >50% inhibition at 50 µg/mL against six fungi including Fusarium graminearum, Phytophthora capsici, and Botrytis cinerea [1]
Quantified Difference	No direct comparison available; class baseline fungicidal activity = ≥50% inhibition at 50 µg/mL for optimized derivatives [1]
Conditions	In vitro mycelial growth inhibition assay at 50 µg/mL; panel of six phytopathogenic fungi [1]

Why This Matters

The target compound's scaffold class has validated fungicidal potential, and its distinct substitution pattern (gem-dimethyl propargyl) represents an unexplored pharmacophoric vector that may yield differentiated activity relative to the published ester/amide derivatives in the Chinese Chemical Letters study.

• [1] Li, Y. et al. Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. Chinese Chemical Letters, 2015, 26(10), 1315-1318. View Source

Highest-Confidence Research Application Scenarios for 2-[(2-Methylbut-3-yn-2-yl)amino]-1,3-thiazole-4-carboxylic acid Based on Structural and Class-Level Evidence

Fragment-Based or Structure-Guided Design of Metallo-β-Lactamase Inhibitors Targeting NDM-1, VIM-2, or IMP-1

The 2-aminothiazole-4-carboxylic acid scaffold is a validated anchor pharmacophore for MBL inhibition, as evidenced by the broad-spectrum activity claimed in WO2014198849 [1]. The target compound's 4-carboxylic acid regioisomer satisfies the absolute geometric requirement for dizinc active-site chelation, and its gem-dimethyl propargylamine substituent offers a conformationally constrained vector for extending into the MBL substrate-binding pocket. Researchers should prioritize this compound over the 5-COOH isomer or linear-chain alkyne analogs for fragment-based screening campaigns against NDM-1, VIM-2, and IMP-1, given the documented inactivity of the 5-COOH scaffold in this mechanism [1].

CuAAC-Mediated Bioconjugation and Chemical Probe Synthesis with Defined Triazole Linker Geometry

The terminal alkyne group, positioned on a gem-dimethyl-propargylic framework, is competent for copper-catalyzed azide–alkyne cycloaddition (CuAAC) [1]. The Thorpe–Ingold effect imposed by the gem-dimethyl group restricts the conformational freedom of the propargylic side chain, providing a more spatially predictable triazole linkage geometry compared to analogs with linear alkynyl chains (e.g., 2-[(Pent-3-yn-1-yl)amino]-1,3-thiazole-4-carboxylic acid) where multiple rotatable bonds increase conjugate heterogeneity [1][2]. This property makes the compound a superior choice for generating homogeneous bioconjugates or fluorescent probes where linker geometry influences binding or signal output reproducibility.

Agrochemical Lead Diversification Based on the 2-Amino-1,3-thiazole-4-carboxylic Acid Scaffold for Antifungal Screening

The 2-amino-1,3-thiazole-4-carboxylic acid scaffold has demonstrated fungicidal activity (≥50% inhibition at 50 µg/mL) against agriculturally relevant phytopathogens including Fusarium graminearum and Phytophthora capsici [1]. The target compound's gem-dimethyl propargylamine substituent introduces a sterically demanding, lipophilic moiety not represented among the 20 derivatives evaluated by Li et al. (2015), making it a logical next-step diversification candidate for agrochemical screening libraries seeking to explore novel pharmacophoric space in the fungicide discovery pipeline [1].

Application

Selection Property

Validation Focus

MBL inhibitor fragment-based design

4-Carboxylic acid regioisomer identity

In vitro MBL inhibition profiling (NDM-1, VIM-2, IMP-1)

CuAAC bioconjugation & probe synthesis

Conformationally constrained alkyne (gem-dimethyl effect)

Triazole conjugate homogeneity and linker geometry

Agrochemical antifungal lead diversification

2-Aminothiazole-4-carboxylic acid scaffold with novel gem-dimethyl propargyl substituent

Fungicidal screening against agriculturally relevant phytopathogens

• [1] ANTABIO SAS. Antibacterial thiazolecarboxylic acids. WO2014198849A1, 2014. https://patents.google.com/patent/WO2014198849A1/en View Source
• [2] Jung, M. E. & Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 2005, 105(5), 1735–1766. View Source
• [3] Li, Y. et al. Synthesis and biological activities of novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives. Chinese Chemical Letters, 2015, 26(10), 1315-1318. View Source